Cas no 49843-55-2 (5-Hydroxy-3-(4-methoxyphenyl)benzoic acid)

• Product Name: 5-Hydroxy-3-(4-methoxyphenyl)benzoic acid
• CAS No: 49843-55-2
• MF: C₁₄H₁₂O₄
• MW: 244.242684364319
• MDL: MFCD18086732
• CID: 2829097
• PubChem ID: 53225438
• Update Time: 2025-08-04

5-Hydroxy-3-(4-methoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID80689170
• 5-Hydroxy-4'-methoxy[1,1'-biphenyl]-3-carboxylic acid
• MFCD18086732
• 5-HYDROXY-3-(4-METHOXYPHENYL)BENZOIC ACID
• 49843-55-2
• 5-Hydroxy-3-(4-methoxyphenyl)benzoic acid, 95%
• 5-Hydroxy-3-(4-methoxyphenyl)benzoic acid

• MDL： MFCD18086732
• Inchi： 1S/C14H12O4/c1-18-13-4-2-9(3-5-13)10-6-11(14(16)17)8-12(15)7-10/h2-8,15H,1H3,(H,16,17)
• InChI Key： HKLHRAKBAIMYLU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C=C(C=C(C(=O)O)C=1)O

Computed Properties

• Exact Mass: 244.07355886Da
• Monoisotopic Mass: 244.07355886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 5-Hydroxy-3-(4-methoxyphenyl)benzoic acid

Introduction to 5-Hydroxy-3-(4-methoxyphenyl)benzoic acid (CAS No. 49843-55-2)

5-Hydroxy-3-(4-methoxyphenyl)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 49843-55-2, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This benzoic acid derivative features a hydroxyl group at the 5-position and a methoxy-substituted phenyl ring at the 3-position, which contribute to its unique chemical properties and biological activities. The structural configuration of this molecule makes it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The compound belongs to the class of phenolic acids, which are widely recognized for their potential health benefits and pharmacological effects. The presence of both hydroxyl and methoxy functional groups enhances its reactivity and interaction with biological targets, making it a promising scaffold for developing novel therapeutic agents. Recent studies have highlighted the importance of phenolic acids in modulating various biological pathways, including antioxidant, anti-inflammatory, and antimicrobial activities.

In the realm of medicinal chemistry, 5-Hydroxy-3-(4-methoxyphenyl)benzoic acid has garnered attention due to its structural similarity to known bioactive molecules. The benzoic acid core is a common motif in many pharmaceuticals, owing to its stability and ability to engage with biological receptors. The hydroxyl group at the 5-position can participate in hydrogen bonding interactions, while the methoxy-substituted phenyl ring can influence electronic properties and metabolic pathways. These features make it an attractive candidate for further derivatization and optimization.

Recent advancements in computational chemistry and molecular modeling have facilitated the exploration of 5-Hydroxy-3-(4-methoxyphenyl)benzoic acid's potential as a lead compound. These techniques allow researchers to predict binding affinities, identify possible pharmacophores, and design analogs with enhanced efficacy. Such computational approaches have been instrumental in accelerating the drug discovery process, reducing the time and cost associated with experimental screening.

Beyond its pharmaceutical applications, 5-Hydroxy-3-(4-methoxyphenyl)benzoic acid has shown promise in other areas of research. For instance, its antioxidant properties have been explored in studies aimed at preventing oxidative stress-related diseases. The hydroxyl group can act as a hydrogen donor, neutralizing reactive oxygen species (ROS) that contribute to cellular damage. This mechanism is particularly relevant in contexts where oxidative stress plays a role, such as aging or neurodegenerative disorders.

Additionally, the compound's anti-inflammatory potential has been investigated in preclinical models. Phenolic acids are known to modulate inflammatory pathways by inhibiting key enzymes like cyclooxygenase (COX) and lipoxygenase (LOX). By targeting these pathways, 5-Hydroxy-3-(4-methoxyphenyl)benzoic acid may offer therapeutic benefits in conditions characterized by chronic inflammation, such as arthritis or inflammatory bowel disease.

The synthesis of 5-Hydroxy-3-(4-methoxyphenyl)benzoic acid can be achieved through various chemical routes, including Friedel-Crafts acylation followed by hydrolysis and oxidation. Modern synthetic methodologies emphasize green chemistry principles, aiming to minimize waste and improve atom economy. Such approaches align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

In conclusion, 5-Hydroxy-3-(4-methoxyphenyl)benzoic acid (CAS No. 49843-55-2) represents a fascinating compound with diverse potential applications in medicine and biotechnology. Its unique structural features make it a versatile scaffold for drug development, while its demonstrated biological activities underscore its therapeutic relevance. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play an increasingly important role in addressing various health challenges.